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Introduction
Ziapin2 is a membrane-targeted photoswitch that enables non-genetic optical control of cellular

excitability. This amphiphilic azobenzene derivative rapidly and reversibly inserts into the

plasma membrane. In its dark-adapted, stable trans isomer state, Ziapin2 molecules form

dimers within the lipid bilayer, leading to a thinning of the membrane and a subsequent

increase in its capacitance. Upon illumination with cyan light (around 470 nm), Ziapin2

undergoes photoisomerization to its cis form. This conformational change disrupts the dimers,

causing the membrane to relax back to its original thickness, which results in a transient

decrease in membrane capacitance and hyperpolarization of the cell.[1][2][3] This unique

optomechanical mechanism of action allows for the modulation of neuronal firing and has

shown promise in preclinical models for restoring physiological light responses in degenerative

retinal diseases.[4][5]

These application notes provide detailed protocols for the use of Ziapin2 in various

experimental settings, including in vitro cell culture, ex vivo retinal explants, and in vivo rodent

models.
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Property Value/Description Source(s)

Chemical Name Ziapin2 [6][7]

CAS Number 2399497-60-8 [6][7]

Molecular Formula C₄₀H₅₄Br₂N₆ [7]

Molecular Weight 778.7 g/mol [7]

Absorption Maximum (λmax) ~470 nm (in DMSO) [8]

Excitation Wavelength Cyan Light (~470 nm) [3]

Solubility Soluble in DMSO [8]

Storage (Stock Solution)

-80°C for up to 6 months;

-20°C for up to 1 month

(sealed, away from moisture)

[6]

Experimental Concentrations and Light Stimulation
Parameters

Application
Ziapin2
Concentrati
on

Light
Wavelength
(nm)

Light Power
Density
(mW/mm²)

Light Pulse
Duration

Source(s)

Neuronal Cell

Culture
5 µM 470 18

20 ms, 200

ms
[9]

Retinal

Explants

(Patch-

clamp)

10 µM - 200

µM
470 (Cyan) 2 - 20 500 ms [8]

Retinal

Explants

(MEA)

Not specified 470 (Cyan) 2 500 ms

In Vivo

(Intravitreal

Injection)

200 µM (in

10% DMSO)

Not

applicable

Not

applicable

Not

applicable
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Effects of Ziapin2 on Neuronal Properties
Parameter Effect Quantitative Data Source(s)

Membrane

Capacitance

Increased in the dark,

transiently decreases

upon photostimulation

Baseline increase

followed by a light-

induced decrease.

[9]

Membrane Potential

Transient

hyperpolarization

followed by

depolarization upon

photostimulation

Peak

hyperpolarization and

depolarization

observed within 350

ms of light onset.

[9]

Neuronal Firing

Triggers action

potentials following

the initial

hyperpolarization

Light pulses of 20 ms

and 200 ms can

induce action potential

firing.

[9]
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Ziapin2 Mechanism of Action
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Caption: Ziapin2's light-dependent mechanism of action on the plasma membrane.
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Experimental Workflow for In Vitro Ziapin2
Photostimulation
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In Vitro Ziapin2 Photostimulation Workflow

Prepare Ziapin2 Stock Solution

Incubate Cells with Ziapin2

Culture Neuronal Cells
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Ex Vivo Retinal Explant Workflow with Ziapin2

Isolate Retina

Prepare Retinal Explant

Incubate Explant with Ziapin2

Mount on MEA or Prepare for Patch-Clamp

Apply Light Stimulus

Record RGC Activity

Analyze ON/OFF Responses

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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